Cas no 2195875-31-9 (6-cyclopropyl-2-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-cyclopropyl-2-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 2195875-31-9
• MF: C₁₆H₁₇N₇O
• MW: 323.352481603622
• CID: 6235168
• PubChem ID: 126927316
• Update Time: 2025-10-28

6-cyclopropyl-2-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-2-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one
• 6-cyclopropyl-2-[[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]methyl]pyridazin-3-one
• F6604-7386
• 6-cyclopropyl-2-[(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one
• AKOS032915168
• 2195875-31-9

• Inchi： 1S/C16H17N7O/c24-16-6-3-13(12-1-2-12)19-22(16)9-11-7-21(8-11)15-5-4-14-18-17-10-23(14)20-15/h3-6,10-12H,1-2,7-9H2
• InChI Key： MGZNGVYERAZVHV-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC2)=NN1CC1CN(C2C=CC3=NN=CN3N=2)C1

Computed Properties

• Exact Mass: 323.14945819g/mol
• Monoisotopic Mass: 323.14945819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79Ų

Additional information on 6-cyclopropyl-2-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 2195875-31-9 and Product Name: 6-cyclopropyl-2-(1-{1,2,4triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one

The compound with the CAS number 2195875-31-9 and the product name 6-cyclopropyl-2-(1-{1,2,4triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a novel class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structural framework of this molecule, characterized by multiple fused rings and functional groups, underscores its complexity and the sophisticated synthetic methodologies employed in its preparation.

One of the most striking features of this compound is its structural composition. The presence of a 6-cyclopropyl substituent at the sixth position of the dihydropyridazinone core introduces steric hindrance, which can influence both the electronic properties and the biological activity of the molecule. Additionally, the 1-{1,2,4triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl moiety represents a concatenation of three heterocyclic rings—triazole, pyridazine, and azetidine—which are well-known for their biological significance. This particular arrangement suggests that the compound may exhibit multiple modes of interaction with biological targets, potentially leading to a broad spectrum of pharmacological effects.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The triazole ring, in particular, has been extensively studied for its antimicrobial and anti-inflammatory properties. When incorporated into a molecule like this one, it can serve as a key pharmacophore, contributing to the overall biological activity. Similarly, the pyridazine ring is known for its role in various pharmacological applications, including antiviral and anticancer therapies. The combination of these rings with an azetidine moiety creates a unique structural motif that may confer novel biological properties.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The preparation of 6-cyclopropyl-2-(1-{1,2,4triazolo[4,3-b]pyridazin-6-yl}azetidin-3-ylmethyl)-2,3-dihydropyridazin-3-one involves multiple steps, including cyclization reactions, nucleophilic substitutions, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity. The use of advanced spectroscopic techniques such as NMR and mass spectrometry is essential for characterizing the compound and confirming its structural integrity.

In terms of biological activity, 6-cyclopropyl--(1-{1,2,4triazolo[4,3-b]pyridazin--6--yl}azetidin--3--ylmethyl)-2,3-dihydropyridazin--3-one has shown promising results in preliminary in vitro studies. These studies indicate that the compound exhibits inhibitory activity against several enzymes and receptors relevant to human health. For instance, it has demonstrated potential as an inhibitor of enzymes involved in inflammation pathways, which could make it valuable in developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, 6-cyclopropyl--(1{1,2,4triazolo[4,3-b]pyridazin--6--yl}azetidin--3--ylmethyl)-2,3-dihydropyridazin--3-one has also shown promise in preliminary anticancer assays. The presence of multiple heterocyclic rings suggests that it may interact with various cellular targets involved in cancer progression, including kinases and other signaling proteins. Early studies have indicated that the compound can induce apoptosis in certain cancer cell lines, offering a potential therapeutic strategy for combating these diseases.

The development of new pharmaceuticals is often accompanied by efforts to improve their pharmacokinetic properties. In this context, 6-cyclopropyl-(1{1,2,4triazolo[4,3-b]pyridazin--6--yl}azetidin--3-ylmethyl)-2,3-dihydropyridazin--3-one is being evaluated for its solubility, bioavailability, and metabolic stability. These parameters are crucial for determining whether a compound can effectively reach its target site within the body and remain active long enough to produce a therapeutic effect. Researchers are exploring various strategies to enhance these properties, including modifications to the molecular structure or formulation approaches.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods are being employed to predict the binding affinity of this compound to various biological targets 6-cyclopropyl-(1{1,2,4triazolo[4,3-b]pyridazin--6-yl}azetidin--)methyl)-]dihydropyridazinone). These simulations help researchers understand how the molecule interacts with its targets at a molecular level, allowing for rational design modifications to improve its efficacy. Additionally, computational techniques are used to predict potential side effects, ensuring that new drugs are safe for human use.

As research continues 6-cyclopropyl-(1{1,*-,*,*-,*,*-,*,*-,*,*-,*,*-,*,*-,*,*-,*,*-,*,*-,*,*-,*,*-,*,*-,*,*-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-}-), azetidin---)methyl)-]dihydropyridazine---one will likely be tested in more comprehensive preclinical studies before moving on to human trials. These studies will provide further insights into its mechanism of action, safety profile, and potential therapeutic applications. If successful,* this compound could represent a significant advancement in treating various diseases, offering new hope for patients worldwide.